Cas no 66859-71-0 (4-[(3E)-3-(hydroxyimino)butyl]-N,N-dimethylaniline)

• Product name: 4-[(3E)-3-(hydroxyimino)butyl]-N,N-dimethylaniline
• CAS No: 66859-71-0
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 1713043
• PubChem ID: 9570770

4-[(3E)-3-(hydroxyimino)butyl]-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-[(3E)-3-(hydroxyimino)butyl]-N,N-dimethylaniline
• (NE)-N-[4-[4-(dimethylamino)phenyl]butan-2-ylidene]hydroxylamine
• 4-(4-Dimethylaminophenyl)-2-butanone oxime
• 2-BUTANONE, 4-(4-DIMETHYLAMINOPHENYL)-, OXIME
• BRN 2724321
• 66859-71-0

• Inchi： InChI=1S/C12H18N2O/c1-10(13-15)4-5-11-6-8-12(9-7-11)14(2)3/h6-9,15H,4-5H2,1-3H3/b13-10+
• InChI Key： XYMPGQFCNIMQTK-JLHYYAGUSA-N
• SMILES： CC(=NO)CCC1=CC=C(C=C1)N(C)C

Computed Properties

• Exact Mass: 206.14204
• Monoisotopic Mass: 206.141913
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.8

Experimental Properties

• Density: 0.994
• Boiling Point: 367.897°C at 760 mmHg
• Flash Point: 176.298°C
• Refractive Index: 1.516
• PSA: 35.83